Cas no 430471-95-7 (1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine)

1-(4-Cyclohexylbenzenesulfonyl)-4-phenylpiperazine is a specialized sulfonamide derivative with a cyclohexylphenyl and phenylpiperazine moiety, offering unique structural properties for research applications. Its distinct molecular architecture, combining a sulfonyl linker with aromatic and aliphatic groups, makes it a valuable intermediate in medicinal chemistry and drug discovery. The compound exhibits potential for modulating biological targets due to its balanced lipophilicity and steric profile. Its synthetic versatility allows for further functionalization, enabling the development of novel pharmacologically active compounds. Researchers may explore its utility in studying receptor interactions or as a scaffold for designing enzyme inhibitors. The product is characterized by high purity and stability, ensuring reliable performance in experimental settings.
1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine structure
430471-95-7 structure
Product Name:1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine
CAS No:430471-95-7
MF:C22H28N2O2S
MW:384.534924507141
CID:6263096
PubChem ID:1341711
Update Time:2025-10-23

1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine
    • 1-((4-cyclohexylphenyl)sulfonyl)-4-phenylpiperazine
    • Oprea1_084312
    • AKOS001772664
    • Oprea1_676316
    • Z45510009
    • F1249-0175
    • 430471-95-7
    • 1-(4-cyclohexylphenyl)sulfonyl-4-phenylpiperazine
    • Inchi: 1S/C22H28N2O2S/c25-27(26,22-13-11-20(12-14-22)19-7-3-1-4-8-19)24-17-15-23(16-18-24)21-9-5-2-6-10-21/h2,5-6,9-14,19H,1,3-4,7-8,15-18H2
    • InChI Key: STLRWLIXTQDEKL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C1CCCCC1)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 384.18714931g/mol
  • Monoisotopic Mass: 384.18714931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 49Ų

1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine Pricemore >>

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1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine Related Literature

Additional information on 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine

Comprehensive Overview of 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine (CAS No. 430471-95-7)

1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine (CAS No. 430471-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 430471-95-7, belongs to the class of sulfonylated piperazine derivatives, which are known for their versatility in drug discovery and development. Researchers and industry professionals frequently search for terms like "1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine uses", "CAS 430471-95-7 synthesis", and "piperazine derivatives in medicine", reflecting the growing interest in this compound.

The molecular structure of 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine features a cyclohexylbenzenesulfonyl group attached to a phenylpiperazine core, which contributes to its stability and reactivity. This combination makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have explored its potential as a ligand for neurotransmitter receptors, aligning with the current trend of targeting neurodegenerative diseases and mental health disorders. Keywords such as "piperazine-based CNS drugs" and "neuroreceptor modulators" are increasingly popular in academic and industrial searches.

In addition to its pharmaceutical applications, 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine is also studied for its chemical properties, such as solubility, melting point, and reactivity under various conditions. These characteristics are critical for optimizing its use in laboratory settings and industrial processes. Searches like "CAS 430471-95-7 solubility" and "sulfonyl piperazine stability" highlight the practical concerns of researchers working with this compound. Furthermore, its role in catalysis and material science is an emerging area of interest, as evidenced by queries such as "piperazine derivatives in catalysis".

The synthesis of 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine typically involves multi-step organic reactions, including sulfonylation and N-alkylation processes. Detailed protocols and optimization strategies are often sought after, with search terms like "synthesis of CAS 430471-95-7" and "piperazine sulfonylation methods" being common. The compound's purity and yield are paramount, especially for high-throughput screening and preclinical studies, which are hot topics in modern drug development.

From a regulatory perspective, 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine is not classified as a hazardous material, making it accessible for research purposes. However, proper handling and storage are still essential to maintain its integrity. Queries such as "CAS 430471-95-7 safety data" and "storage of sulfonylated piperazines" reflect the practical considerations of laboratory personnel. The compound's compatibility with green chemistry principles is another area of exploration, as the scientific community increasingly prioritizes sustainable synthesis methods.

In summary, 1-(4-cyclohexylbenzenesulfonyl)-4-phenylpiperazine (CAS No. 430471-95-7) is a multifaceted compound with broad applications in pharmaceutical research, chemical synthesis, and material science. Its structural features and functional groups make it a promising candidate for further investigation, particularly in the context of CNS drug development and catalytic applications. As interest in piperazine derivatives continues to grow, this compound remains a focal point for innovative research and development efforts.

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